Cas no 2680599-77-1 (3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2680599-77-1
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5647256
• PubChem ID: 165919930
• Update Time: 2025-05-26

3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• 2680599-77-1
• EN300-28276754
• 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-7-17-12(16)13-6-5-9(8-3-4-8)10(13)11(14)15/h2,8-10H,1,3-7H2,(H,14,15)
• InChI Key： IREOHMRFJSOFPW-UHFFFAOYSA-N
• SMILES： OC(C1C(CCN1C(=O)OCC=C)C1CC1)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2680599-77-1)

3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2680599-77-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine-2-carboxylic acid backbone and cyclopropyl substituent, is widely studied for its potential applications in drug discovery and development. Its molecular structure, which includes a prop-2-en-1-yloxy carbonyl group, offers versatile reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for pyrrolidine derivatives has surged due to their prominence in bioactive molecules. Researchers are particularly interested in 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid because of its potential role in modulating enzyme activity and receptor binding. The cyclopropyl ring, known for its conformational rigidity, can enhance the compound's stability and bioavailability, a critical factor in drug design. This aligns with the growing trend of exploring small-molecule therapeutics with improved pharmacokinetic properties.

The synthesis of CAS No. 2680599-77-1 involves multi-step organic transformations, often starting from readily available pyrrolidine precursors. Key steps include the introduction of the prop-2-en-1-yloxy carbonyl moiety, which can be achieved through esterification or carbamate formation reactions. The compound's purity and yield are crucial for its application in high-value research, prompting advancements in chromatographic purification and analytical characterization techniques such as HPLC and NMR spectroscopy.

One of the most searched topics related to 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid is its potential use in peptidomimetics and protease inhibitors. These applications are highly relevant in the context of antiviral and anticancer drug development, areas that have seen exponential growth in research funding. Additionally, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored biological activities.

From an industrial perspective, CAS No. 2680599-77-1 is often discussed in forums focusing on custom synthesis and contract research organizations (CROs). Companies specializing in highly functionalized heterocycles frequently highlight this compound as part of their portfolio, catering to the needs of academic and pharmaceutical clients. The rise of AI-driven drug discovery platforms has also increased interest in such molecules, as they serve as building blocks for virtual screening and molecular modeling studies.

Environmental and regulatory considerations are another hotspot for discussions involving 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. Researchers are increasingly focusing on green chemistry approaches to synthesize such molecules, minimizing waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

In summary, 3-cyclopropyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2680599-77-1) represents a fascinating area of research at the intersection of organic chemistry and drug development. Its structural features, combined with its potential applications in bioactive molecule design, make it a compound of enduring interest. As the scientific community continues to explore its properties and derivatives, this molecule is likely to remain a focal point in the quest for innovative therapeutic agents.